Cas no 1804707-56-9 (4-Cyano-5-(difluoromethyl)-2-hydroxypyridine)
4-Cyano-5-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Cyano-5-(difluoromethyl)-2-hydroxypyridine
-
- Inchi: 1S/C7H4F2N2O/c8-7(9)5-3-11-6(12)1-4(5)2-10/h1,3,7H,(H,11,12)
- InChI Key: VLJNUDNTKCSJLS-UHFFFAOYSA-N
- SMILES: FC(C1=CNC(C=C1C#N)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 322
- XLogP3: -0.2
- Topological Polar Surface Area: 52.9
4-Cyano-5-(difluoromethyl)-2-hydroxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024003425-250mg |
4-Cyano-5-(difluoromethyl)-2-hydroxypyridine |
1804707-56-9 | 97% | 250mg |
$680.00 | 2022-04-01 | |
| Alichem | A024003425-500mg |
4-Cyano-5-(difluoromethyl)-2-hydroxypyridine |
1804707-56-9 | 97% | 500mg |
$999.60 | 2022-04-01 | |
| Alichem | A024003425-1g |
4-Cyano-5-(difluoromethyl)-2-hydroxypyridine |
1804707-56-9 | 97% | 1g |
$1,831.20 | 2022-04-01 |
4-Cyano-5-(difluoromethyl)-2-hydroxypyridine Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 4-Cyano-5-(difluoromethyl)-2-hydroxypyridine
4-Cyano-5-(difluoromethyl)-2-hydroxypyridine (CAS No. 1804707-56-9): A Comprehensive Overview
4-Cyano-5-(difluoromethyl)-2-hydroxypyridine (CAS No. 1804707-56-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.
The chemical structure of 4-Cyano-5-(difluoromethyl)-2-hydroxypyridine is characterized by a pyridine ring substituted with a cyano group at the 4-position, a difluoromethyl group at the 5-position, and a hydroxyl group at the 2-position. These functional groups contribute to the compound's distinct physicochemical properties, such as high lipophilicity and enhanced metabolic stability, which are crucial for its potential use in drug development.
Recent studies have highlighted the promising biological activities of 4-Cyano-5-(difluoromethyl)-2-hydroxypyridine. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively downregulates the expression of these cytokines in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for inflammatory diseases.
In addition to its anti-inflammatory properties, 4-Cyano-5-(difluoromethyl)-2-hydroxypyridine has also shown promising anti-cancer activity. A 2022 study published in Cancer Research demonstrated that this compound selectively targets and induces apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.
The pharmacokinetic profile of 4-Cyano-5-(difluoromethyl)-2-hydroxypyridine has been extensively studied to evaluate its suitability for clinical applications. Preclinical studies have shown that the compound exhibits favorable oral bioavailability and a long half-life, making it an attractive candidate for oral administration. Furthermore, its low toxicity and high selectivity towards target cells minimize potential side effects, enhancing its safety profile.
The synthetic route for producing 4-Cyano-5-(difluoromethyl)-2-hydroxypyridine has been optimized to ensure high yield and purity. One common method involves the condensation of 3-cyano-2-hydroxybenzaldehyde with difluoromethylamine followed by cyclization to form the pyridine ring. This synthetic approach is scalable and can be adapted for large-scale production, facilitating its commercialization as a pharmaceutical product.
In conclusion, 4-Cyano-5-(difluoromethyl)-2-hydroxypyridine (CAS No. 1804707-56-9) represents a promising lead compound with significant potential in the development of novel therapeutic agents for inflammatory diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an exciting area of ongoing research in medicinal chemistry and pharmaceutical sciences.
1804707-56-9 (4-Cyano-5-(difluoromethyl)-2-hydroxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)